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Compound of Interest

Compound Name: Prenyl salicylate

Cat. No.: B1220626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two key fragrance ingredients: Prenyl
Salicylate and Benzyl Salicylate. The information is curated for a scientific audience to

facilitate an objective evaluation of their properties and performance in fragrance formulations.

This comparison is based on available physicochemical data, olfactory profiles, and

established performance characteristics.

Physicochemical and Olfactory Properties
A summary of the key physicochemical and olfactory properties of Prenyl Salicylate and

Benzyl Salicylate is presented below. These parameters are crucial in understanding their

behavior and contribution to a fragrance formulation.
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Property Prenyl Salicylate Benzyl Salicylate

Molecular Formula C₁₂H₁₄O₃[1] C₁₄H₁₂O₃[2][3][4]

Molecular Weight 206.24 g/mol [5] 228.247 g/mol [3]

Appearance
Colorless to pale yellow

liquid[1][6]
Colorless viscous liquid[2][7]

Boiling Point 370 °C[1][6] 318 °C[3] - 335 °C[2]

Melting Point 113 °C[1][6] 24 to 25 °C[3]

Flash Point 67.78 °C[1][6] 180 °C[2]

Vapor Pressure
0.000457 mmHg @ 25 °C

(est.)[8]
<0.0013 hPa @ 20°C[9]

Solubility
Soluble in alcohol; Water:

26.51 mg/L @ 25 °C (est.)[8]

Soluble in ethanol and most

oils; slightly soluble in

propylene glycol; insoluble in

glycerin; practically insoluble in

water.[7]

Odor Profile

Floral-balsamic, sweet, herbal,

with slightly woody, green, and

metallic nuances.[6][8][10][11]

Faint, sweet, floral, slightly

balsamic, and sometimes

described as musky.[3][7][12]

[13][14]

Substantivity on Blotter 192 hours[8] > 400 hours[15]

Fragrance Performance and Application
Both Prenyl Salicylate and Benzyl Salicylate are valued in perfumery for their contribution to

floral and balsamic fragrance profiles. Their performance characteristics, however, exhibit some

distinctions.

Prenyl Salicylate is recognized for its ability to impart warmth, diffusion, and longevity to floral

and amber compositions.[10] It is particularly effective in enhancing jasmine, ylang-ylang, and

muguet notes.[10] Its stability is noted as good in a variety of product bases including lotions,

shampoos, soaps, and detergents, although it is poor in bleach.[1][6]
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Benzyl Salicylate is a versatile and widely used fragrance ingredient known for its blending and

fixative properties.[12][14][15] It provides a mild, floral background and is a key component in

many classic floral fragrances such as carnation and wallflower.[6][12] It also functions as a UV

absorber, which can help stabilize fragrance formulations.[14][16] Some individuals may have

difficulty perceiving the odor of Benzyl Salicylate.[7][12][15]

While direct, quantitative comparative studies on the performance of Prenyl Salicylate and

Benzyl Salicylate are not readily available in the public domain, a qualitative comparison based

on their known characteristics can be made:

Odor Complexity: Prenyl Salicylate appears to have a more complex odor profile with green

and metallic nuances, while Benzyl Salicylate offers a softer, more classically floral-balsamic

scent.[8][10][11]

Performance Enhancement: Prenyl Salicylate is often highlighted for its ability to enhance

diffusion and add a "blooming" effect to fragrances.[10] Benzyl Salicylate is more traditionally

recognized for its role as a blender and fixative, contributing to the overall longevity of a

scent.[15]

Application Stability: Both molecules show good stability in many common consumer product

bases, making them suitable for a wide range of applications.[1][6]

Safety and Regulatory Status
Prenyl Salicylate: Information on the regulatory status from bodies like IFRA and RIFM is less

detailed in the provided search results. It is noted to be irritating to skin and eyes, and standard

safety precautions for handling chemicals are recommended.[6]

Benzyl Salicylate: The safety of Benzyl Salicylate has been extensively evaluated by the

Research Institute for Fragrance Materials (RIFM) and the International Fragrance Association

(IFRA). It is classified as a weak skin sensitizer, and as a result, IFRA has established

concentration limits for its use in different product categories.[13][17] For example, the IFRA

Standards restrict its concentration in various cosmetic products.

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24316571/
https://pubmed.ncbi.nlm.nih.gov/31670058/
https://www.researchgate.net/publication/258845870_A_Method_for_GC-Olfactometry_Panel_Training
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/Ingredient_finder/SYM_PC_Datenblaetter/SYM_PC-Prenyl_Salicylate.pdf
https://pubmed.ncbi.nlm.nih.gov/24316571/
https://pubmed.ncbi.nlm.nih.gov/31670058/
https://www.scentree.co/en/Benzyl_salicylate.html
https://www.cir-safety.org/sites/default/files/bensal042019FR.pdf
https://pubmed.ncbi.nlm.nih.gov/24316571/
https://www.researchgate.net/publication/258845870_A_Method_for_GC-Olfactometry_Panel_Training
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
http://www.thegoodscentscompany.com/gca/gc1001792.html
https://www.cir-safety.org/sites/default/files/Benzyl%20Salicylate.pdf
https://www.chemicalbull.com/products/prenyl-salicylate
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/Benzyl%20Salicylate.pdf
https://www.researchgate.net/publication/258845870_A_Method_for_GC-Olfactometry_Panel_Training
https://www.researchgate.net/publication/5813095_Fragrance_material_review_on_benzyl_salicylate
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/Ingredient_finder/SYM_PC_Datenblaetter/SYM_PC-Prenyl_Salicylate.pdf
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/Ingredient_finder/SYM_PC_Datenblaetter/SYM_PC-Prenyl_Salicylate.pdf
https://health.ec.europa.eu/system/files/2023-11/sccs_o_277.pdf
https://en.wikipedia.org/wiki/Benzyl_salicylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To conduct a direct comparative performance analysis of Prenyl Salicylate and Benzyl

Salicylate, the following experimental protocols are recommended:

Substantivity (Longevity) Assessment
Objective: To quantify and compare the persistence of the odor of Prenyl Salicylate and

Benzyl Salicylate over time.

Methodology:

Preparation of Samples: Prepare solutions of Prenyl Salicylate and Benzyl Salicylate at a

standard concentration (e.g., 10% in ethanol).

Application: Apply a precise volume (e.g., 0.1 mL) of each solution to separate fragrance

blotters.

Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72, and 192 hours), a

panel of trained sensory analysts evaluates the odor intensity of each blotter.

Data Analysis: The odor intensity is rated on a standardized scale (e.g., 0-5, where 0 is no

odor and 5 is a very strong odor). The data is then plotted to create an evaporation curve for

each substance, allowing for a direct comparison of their longevity.

Diffusion (Blooming) Analysis
Objective: To compare the rate at which Prenyl Salicylate and Benzyl Salicylate fragrances

emanate from a source.

Methodology:

Sample Preparation: Prepare fragrance solutions as described for the substantivity

assessment.

Diffusion Cell: Utilize a diffusion cell apparatus where the fragrance is applied to a substrate

at the bottom of the cell.

Headspace Analysis: At regular intervals, collect a sample of the headspace air above the

substrate using Solid Phase Microextraction (SPME).
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Quantification: Analyze the collected headspace samples using Gas Chromatography-Mass

Spectrometry (GC-MS) to quantify the concentration of each salicylate in the air over time.

Data Analysis: Plot the concentration in the headspace as a function of time to compare the

diffusion rates.

Fixation Efficacy Evaluation
Objective: To assess and compare the ability of Prenyl Salicylate and Benzyl Salicylate to

prolong the evaporation of more volatile fragrance ingredients.

Methodology:

Selection of a Volatile Marker: Choose a highly volatile fragrance ingredient with a well-

defined odor (e.g., a citrus top note like d-limonene).

Sample Preparation: Prepare three fragrance accords:

Accord A: Volatile marker alone (e.g., 5% d-limonene in ethanol).

Accord B: Volatile marker with Prenyl Salicylate (e.g., 5% d-limonene and 5% Prenyl
Salicylate in ethanol).

Accord C: Volatile marker with Benzyl Salicylate (e.g., 5% d-limonene and 5% Benzyl

Salicylate in ethanol).

Evaporation Study: Apply equal amounts of each accord to separate fragrance blotters and

monitor the odor intensity of the volatile marker over time using a trained sensory panel.

Data Analysis: Compare the evaporation curves of the volatile marker in the presence of

each salicylate to the control (Accord A). A slower decay in odor intensity indicates a greater

fixative effect.
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Caption: Logical flow of experimental protocols for fragrance performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220626#comparative-analysis-of-prenyl-salicylate-
and-benzyl-salicylate-in-fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1220626#comparative-analysis-of-prenyl-salicylate-and-benzyl-salicylate-in-fragrances
https://www.benchchem.com/product/b1220626#comparative-analysis-of-prenyl-salicylate-and-benzyl-salicylate-in-fragrances
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

